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Compound of Interest

Compound Name: MAX-40279 hemifumarate

Cat. No.: B13920719 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of investigational compounds like MAX-40279 hemifumarate is a critical component of

laboratory safety and regulatory compliance. This guide provides a procedural, step-by-step

plan for the proper disposal of MAX-40279 hemifumarate, emphasizing safety and operational

integrity.

MAX-40279 hemifumarate is identified as a dual and orally active inhibitor of FLT3 kinase and

FGFR kinase.[1] Due to the absence of a specific Safety Data Sheet (SDS), this compound

should be treated as a hazardous chemical waste. Laboratory personnel should adhere to all

institutional and local regulations concerning hazardous waste management.

Quantitative Data for MAX-40279 Hemifumarate
A summary of the available quantitative data for MAX-40279 hemifumarate is provided in the

table below for easy reference.

Property Value Source

Molecular Formula C22H23FN6OS.1/2C4H4O4 MedChemExpress

Molecular Weight 554.59 g/mol MedChemExpress

CAS Number 2388506-43-0 MedChemExpress

Storage Conditions
-20°C, sealed storage, away

from moisture
MedChemExpress[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13920719?utm_src=pdf-interest
https://www.benchchem.com/product/b13920719?utm_src=pdf-body
https://www.benchchem.com/product/b13920719?utm_src=pdf-body
https://www.benchchem.com/product/b13920719?utm_src=pdf-body
https://www.medchemexpress.com/max-40279-hemifumarate.html
https://www.benchchem.com/product/b13920719?utm_src=pdf-body
https://www.benchchem.com/product/b13920719?utm_src=pdf-body
https://www.medchemexpress.com/max-40279-hemifumarate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13920719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Disposal of MAX-40279
Hemifumarate
The following protocol outlines the necessary steps for the safe disposal of MAX-40279
hemifumarate. This procedure is based on general guidelines for the disposal of laboratory

chemical waste and should be performed in conjunction with your institution's specific

hazardous waste management protocols.

Materials Required:

Personal Protective Equipment (PPE): Safety glasses with side shields or goggles,

chemically resistant gloves (e.g., nitrile rubber), lab coat.

Designated hazardous waste container, properly labeled.

Chemical fume hood.

Spill control equipment.

Procedure:

Hazard Assessment: Before handling, recognize that MAX-40279 hemifumarate's full

toxicological properties may not be known. The hemifumarate component suggests it is a

salt of fumaric acid, which can cause serious eye irritation.[2][3] Therefore, treat the

compound with caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemically resistant gloves, before handling the compound.[2]

Waste Segregation and Collection:

Collect waste MAX-40279 hemifumarate in a designated hazardous waste container that

is compatible with the chemical.[2][4]

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name: "MAX-40279 hemifumarate".[2][5]
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Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[2]

Storage of Waste:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[5][6]

The SAA should be at or near the point of waste generation.[5]

Keep the waste container securely closed at all times, except when adding waste.[5][7]

Disposal of Contaminated Materials:

Any materials contaminated with MAX-40279 hemifumarate, such as pipette tips,

weighing boats, and gloves, should also be disposed of in the designated hazardous

waste container.

For empty containers that held the compound, they should be managed as hazardous

waste unless triple-rinsed with a suitable solvent. The rinseate must be collected as

hazardous waste.[7]

Arranging for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS office

to arrange for a hazardous waste pickup.[5]

Do not dispose of MAX-40279 hemifumarate down the drain or in regular trash.[7][8]

Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, carefully clean up the spill. For a solid, gently sweep or vacuum

the material to avoid dust generation and place it in the hazardous waste container.[2]

Ventilate the area and wash the spill site after the material has been collected.[2]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MAX-40279 hemifumarate.
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Preparation

Waste Handling

Storage & Final Disposal

Start: Identify MAX-40279 hemifumarate for Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Obtain Labeled Hazardous
Waste Container

Collect Solid Waste in Container

Collect Contaminated Materials
(e.g., gloves, tips)

Securely Seal Waste Container

Store in Designated Satellite
Accumulation Area (SAA)

Arrange for Hazardous
Waste Pickup with EHS

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for MAX-40279 hemifumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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